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Compound of Interest

Compound Name: Furamidine dihydrochloride

Cat. No.: B1674271 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Furamidine dihydrochloride is a potent and selective inhibitor of Protein Arginine

Methyltransferase 1 (PRMT1), a key enzyme involved in various cellular processes, including

gene transcription, DNA damage repair, and signal transduction.[1][2][3] Its cell-permeable

nature makes it a valuable tool for in vitro and in vivo studies investigating the role of PRMT1 in

health and disease.[2] Furamidine has demonstrated efficacy in inhibiting the proliferation of

leukemia cell lines and suppressing tumor growth in neuroblastoma models.[2] In addition to its

primary target, Furamidine also inhibits Tyrosyl-DNA Phosphodiesterase 1 (TDP-1).[2] These

application notes provide a detailed protocol for the preparation of a stock solution of

Furamidine dihydrochloride for laboratory use.

Quantitative Data Summary

The following table summarizes the key quantitative data for Furamidine dihydrochloride.
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Property Value Source(s)

Molecular Weight 377.27 g/mol [2][4]

Purity ≥98% (HPLC) [2]

Solubility in Water
>15 mg/mL; 18.86 mg/mL (50

mM)
[1][2]

Solubility in DMSO
>15 mg/mL; 5 mg/mL; 18.86

mg/mL (50 mM); 18 mg/mL
[1][2][4][5]

Solubility in Ethanol 1 mg/mL [4]

Solubility in DMF 0.5 mg/mL [4]

Solubility in PBS (pH 7.2) Partially soluble [4]

IC50 for PRMT1 9.4 µM [1][2][3]

IC50 for PRMT5 166 µM [1][2][3]

IC50 for PRMT6 283 µM [1][2][3]

IC50 for CARM1 (PRMT4) >400 µM [1][2][3]

IC50 for TDP-1 1.2 µM [2]

Experimental Protocols
I. Safety Precautions

Before handling Furamidine dihydrochloride, it is crucial to read and understand the Safety

Data Sheet (SDS).[6]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

chemical-resistant gloves (minimum standard BS EN 374:2003), and a lab coat.[6]

Handling: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood, to avoid inhalation of dust or aerosols.[6] Avoid contact with eyes, skin, and clothing.[6]
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Storage: Store Furamidine dihydrochloride as a solid at -20°C under desiccating

conditions.[1][4] The solid is stable for at least 4 years under these conditions.[4]

II. Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Furamidine
dihydrochloride in Dimethyl Sulfoxide (DMSO).

Materials:

Furamidine dihydrochloride (MW: 377.27 g/mol )

Anhydrous/molecular sieve-dried DMSO

Sterile, DNase/RNase-free microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Procedure:

Equilibration: Allow the vial of Furamidine dihydrochloride to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of Furamidine dihydrochloride powder

using an analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 3.77 mg of the compound.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 377.27 g/mol = 3.77 mg

Dissolution: Add the weighed Furamidine dihydrochloride to a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to the tube. For 3.77 mg, add 1 mL of

DMSO.
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Mixing: Vortex the solution gently until the compound is completely dissolved. If necessary,

brief sonication in a water bath can be used to aid dissolution. Visually inspect the solution to

ensure there are no undissolved particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C. When stored properly in a solvent, the solution is stable for up to 6 months at -80°C

and 1 month at -20°C.[5]

III. Preparation of Working Solutions

Working solutions should be freshly prepared from the stock solution for each experiment.

Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilution: Dilute the stock solution to the desired final concentration using the appropriate cell

culture medium or experimental buffer. For example, to prepare 1 mL of a 100 µM working

solution, add 10 µL of the 10 mM stock solution to 990 µL of the medium/buffer.

Mixing: Mix the working solution thoroughly by gentle pipetting or vortexing.

Use: Use the freshly prepared working solution immediately for your experiments.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a Furamidine dihydrochloride stock solution.
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Furamidine Dihydrochloride Mechanism of Action via PRMT1 Inhibition
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Caption: Inhibition of PRMT1 by Furamidine and its downstream effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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